Cas no 1170-77-0 (1,2-Benzenediol, 4-octadecyl-)
1,2-Benzenediol, 4-octadecyl- structure
Product Name:1,2-Benzenediol, 4-octadecyl-
CAS No:1170-77-0
MF:C24H42O2
MW:362.589087963104
CID:1206414
PubChem ID:4524918
Update Time:2025-04-20
1,2-Benzenediol, 4-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 4-octadecyl-
- 4-octadecylbenzene-1,2-diol
- DTXSID20403938
- AKOS024351272
- SCHEMBL2782711
- 1170-77-0
-
- Inchi： 1S/C24H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-20-23(25)24(26)21-22/h19-21,25-26H,2-18H2,1H3
- InChI Key： PCLRIVGOWSVQBC-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCCCCCC1C=C(O)C(O)=CC=1
Computed Properties
- Exact Mass: 362.31866
- Monoisotopic Mass: 362.318480578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 17
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,2-Benzenediol, 4-octadecyl- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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